Histamine Receptor Antagonist
  • Lafutidine
    Lafutidine
    • Cat. No.:
    • B194869
    • CAS No.:
    • 118288-08-7
    • Molecular Formula:
    • C22H29N3O4S
    • Molecular Weight:
    • 431.6 g/mol
    Description
    Lafutidine is an organic molecular entity.
    Lafutidine has been investigated in Peptic Ulcer, Community-acquired Pneumonia, and Gastroesophageal Reflux Disease (GERD).
    LAFUTIDINE is a small molecule drug wi...
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  • S 38093 hydrochloride
    S 38093 hydrochloride
    • Cat. No.:
    • B610629
    • CAS No.:
    • Molecular Formula:
    • C17H25ClN2O2
    • Molecular Weight:
    • 324.8 g/mol
    Description
    S38093 is an inverse agonist at histamine H3 receptors. S 38093 displays a moderate affinity for rat, mouse and human H3 receptors (Ki=8.8, 1.44 and 1.2µM, respectively) with no affinity for other histaminergi...
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  • Wy 49051
    Wy 49051
    • Cat. No.:
    • B1663284
    • CAS No.:
    • Molecular Formula:
    • C28H33N5O3
    • Molecular Weight:
    • 487.6 g/mol
    Description
    Wy 49051 is a potent, orally active H1 receptor antagonist, with IC50 of 44 nM.
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  • ReN-1869 hydrochloride
    ReN-1869 hydrochloride
    • Cat. No.:
    • B1663300
    • CAS No.:
    • 170149-76-5
    • Molecular Formula:
    • C24H28ClNO2
    • Molecular Weight:
    • 397.9 g/mol
    Description
    ReN 1869 hydrochloride is a novel, selective histamine H1 receptor antagonist, which demonstrates affinity to the histamine H1 receptor (guinea pig brain) with Ki of 0.19±0.04 μM and the non-selective σ site ...
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  • Conessine Hydrobromide
    Conessine Hydrobromide
    • Cat. No.:
    • B1669419
    • CAS No.:
    • 5913-82-6
    • Molecular Formula:
    • C24H42Br2N2
    • Molecular Weight:
    • 518.4 g/mol
    Description
    Conessine dihydrobromide is a steroid alkaloid.
    See also: Conessine (has active moiety).
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  • Epinastine Hydrochloride
    Epinastine Hydrochloride
    • Cat. No.:
    • B1671496
    • CAS No.:
    • 108929-04-0
    • Molecular Formula:
    • C16H16ClN3
    • Molecular Weight:
    • 285.77 g/mol
    Description
    Epinastine Hydrochloride is an histamine H1 receptor antagonist without sedative activity. Epinastine hydrochloride blocks the histamine H1 receptor and inhibits the release of histamine from mast cells. This pr...
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  • Dimethothiazine
    Dimethothiazine
    • Cat. No.:
    • B1673532
    • CAS No.:
    • 7456-24-8
    • Molecular Formula:
    • C19H25N3O2S2
    • Molecular Weight:
    • 391.6 g/mol
    Description
    Dimetotiazine is a member of phenothiazines.
    Dimetotiazine has considerable antiemetic & serotonin antagonistic action used mainly in allergic skin conditions.
    FONAZINE is a small molecule drug with a maxi...
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  • PF-03654746
    PF-03654746
    • Cat. No.:
    • B1679675
    • CAS No.:
    • 935840-31-6
    • Molecular Formula:
    • C18H24F2N2O
    • Molecular Weight:
    • 322.4 g/mol
    Description
    PF-03654746 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 5 investigational indications.
    structure in first source
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  • Isothipendyl Hydrochloride
    Isothipendyl Hydrochloride
    • Cat. No.:
    • B7821599
    • CAS No.:
    • 34433-15-3
    • Molecular Formula:
    • C16H20ClN3S
    • Molecular Weight:
    • 321.9 g/mol
    Description
    Isothipendyl hydrochloride is a tertiary amino compound and an aromatic amine.
    See also: Isothipendyl (has active moiety).
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  • Chlorpheniramine
    Chlorpheniramine
    • Cat. No.:
    • B15610166
    • CAS No.:
    • 113-92-8; 132-22-9
    • Molecular Formula:
    • C16H19ClN2
    • Molecular Weight:
    • 274.79 g/mol
    Description
    Chlorphenamine is a tertiary amino compound that is propylamine which is substituted at position 3 by a pyridin-2-yl group and a p-chlorophenyl group and in which the hydrogens attached to the nitrogen are repla...
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